5-(furan-2-yl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H19N5O3/c24-18(14-10-16(26-22-14)15-2-1-9-25-15)21-11-13-3-7-23(8-4-13)17-12-19-5-6-20-17/h1-2,5-6,9-10,12-13H,3-4,7-8,11H2,(H,21,24)
• InChI Key: VDZQQOIFSOTFBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=NOC(=C2)C3=CC=CO3)C4=NC=CN=C4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

5-(furan-2-yl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide, also known as FIPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of effects on biochemical and physiological processes, making it a promising tool for understanding the mechanisms underlying various diseases and disorders.

Scientific Research Applications

Chemical Inhibitors and Cytochrome P450 Isoforms

Chemical inhibitors of cytochrome P450 isoforms in human liver microsomes are critical for understanding drug-drug interactions (DDIs). The selectivity of such inhibitors, including compounds related to the furan and pyrazine structures, is essential for determining the involvement of specific CYP isoforms in drug metabolism. This understanding aids in the prediction and avoidance of potential DDIs, enhancing the safety and efficacy of pharmaceutical therapies (Khojasteh et al., 2011).

Antitubercular Activity

Compounds featuring pyrazine and furan moieties have shown significant antitubercular activity. Structural modifications of isoniazid, incorporating these moieties, have led to derivatives with potent in vitro efficacy against various strains of Mycobacterium tuberculosis. This highlights their potential in developing new leads for anti-TB compounds, contributing to the fight against tuberculosis, especially in the context of drug-resistant strains (Asif, 2014).

Bioactive Heterocyclic Compounds

Furan and thiophene derivatives, including those related to the target compound, are prominent in drug design due to their presence in bioactive molecules. These heterocyclic compounds are used in the medicinal chemistry of nucleobases, nucleosides, and their analogues, showcasing their importance across various therapeutic categories, including antiviral, antitumor, and antimycobacterial applications (Ostrowski, 2022).

CNS Acting Drugs Synthesis

The exploration of functional chemical groups for synthesizing central nervous system (CNS) acting drugs identifies heterocycles with nitrogen, sulfur, and oxygen atoms as significant. Compounds with furan, pyrazine, and related structures have effects ranging from depression to euphoria and convulsion, indicating their potential in developing novel CNS medications (Saganuwan, 2017).

DNA Interaction and Drug Design

The synthetic dye Hoechst 33258 and its analogues, which may include structurally related compounds, bind strongly to the minor groove of double-stranded B-DNA, showing specificity for AT-rich sequences. This interaction is crucial for understanding DNA recognition and binding, aiding in drug design and the development of fluorescent DNA stains for biological research (Issar & Kakkar, 2013).